![molecular formula C5H2Cl2N2O2 B133513 2,6-Dichloro-4-nitropyridine CAS No. 25194-01-8](/img/structure/B133513.png)
2,6-Dichloro-4-nitropyridine
Overview
Description
2,6-Dichloro-4-nitropyridine, also known as this compound, is a useful research compound. Its molecular formula is C5H2Cl2N2O2 and its molecular weight is 192.98 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Hydrogen Bonding Studies
- Hydrogen Bonds in 4-dihydroxymethylpyridinium 2,6-dichloro-4-nitrophenolate : This study investigated the ionic adduct of 2,6-dichloro-4-nitrophenol with 4-formylpyridine. The findings revealed long N+H⋯O− hydrogen bonds, impacting the infrared and UV-VIS spectra. This research contributes to understanding the molecular structure and spectral properties of similar compounds (Majerz, Sawka-Dobrowolska, & Sobczyk, 1997).
Electrochemical Reduction
- Reduction Mechanism of Aromatic Nitro Compounds : The electrochemical reduction of 4-nitropyridine, closely related to 2,6-Dichloro-4-nitropyridine, was examined. The study provides insights into the reduction process of nitro compounds, which is crucial for chemical synthesis and environmental remediation (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).
Synthesis and Applications
- Synthesis of 2-Amino-6-methoxy-3-nitropyridine : This research involved the synthesis of 2-amino-6-methoxy-3-nitropyridine from 2,6-dichloro-3-nitropyridine. It showcases the application of this compound in synthesizing other compounds, which can have further applications in pharmaceuticals and materials science (Song Guo-qiang, 2008).
Spectroscopic and Structural Analysis
- Structure and Spectroscopic Properties of Solid Complexes : This paper details the structure of the complex of 2-ethylpyridine with 2,6-dichloro-4-nitrophenol. It underscores the importance of this compound in understanding the structural and spectroscopic behavior of related compounds (Majerz & Sawka-Dobrowolska, 1996).
Molecular and Electronic Structure Studies
- Investigation of Structure, Vibrational, and Electronic Properties : This research reports on the properties of related nitropyridine compounds. It provides a foundation for understanding the electronic and molecular properties of this compound and its derivatives, which is valuable in materials science and chemistry (Velraj, Soundharam, & Sridevi, 2015).
Mechanism of Action
Target of Action
It has been used as a reagent in the synthesis of various organic compounds and has shown to interact with a luminescent 56-metal cd(ii)–sm(iii) nanocluster .
Mode of Action
This shift allows for the synthesis of various substituted pyridines .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,6-Dichloro-4-nitropyridine. For instance, it has been shown to have a rapid triple-emissive response to 2,6-dichloro-4-nitroaniline, a common pesticide, with high sensitivity and selectivity . This suggests that the compound’s action can be influenced by the presence of other chemicals in its environment.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,6-dichloro-4-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O2/c6-4-1-3(9(10)11)2-5(7)8-4/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZYQSSVTQJTUDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397165 | |
Record name | 2,6-Dichloro-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25194-01-8 | |
Record name | 2,6-Dichloro-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichloro-4-nitropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the spatial orientation of the nitro group relative to the pyridine ring in 2,6-dichloro-4-nitropyridine N-oxide?
A1: The nitro group in this compound N-oxide is essentially coplanar with the aromatic ring, exhibiting a twist angle of 4.00° [] and a fold angle of 2.28° []. This coplanarity suggests that the nitro group is conjugated with the pyridine ring.
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